Cas no 618-89-3 (Methyl 3-bromobenzoate)

• Product Name: Methyl 3-bromobenzoate
• CAS No: 618-89-3
• MF: C₈H₇BrO₂
• MW: 215.043981790543
• MDL: MFCD00017777
• CID: 39007
• PubChem ID: 12070
• Update Time: 2025-11-02

Methyl 3-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromobenzoate
• 3-Bromobenzoic Acid Methyl Ester
• (3-bromophenyl)acetic acid methyl ester
• 3-MeO2CC6H4Br
• 3-methoxycarbonyl-1-bromobenzene
• Benzoic acid,3-bromo-,methyl ester
• m-bromobenzoic acid methyl ester
• Methyl m-bromobenzoate
• methyl-3-bromobenzoate
• Benzoicacid, m-bromo-, methyl ester (6CI,7CI,8CI)
• NSC 7319
• 3-Bromobenzoic acid, methyl ester
• EINECS 210-569-9
• NS00021252
• CS-W005465
• EN300-156402
• MFCD00017777
• W-105084
• FT-0615205
• NSC-7319
• AKOS008903583
• 3-bromo-benzoic acid methyl ester
• Methyl 3-bromobenzoate, 98%
• A833469
• SCHEMBL145700
• Benzoic acid, m-bromo-, methyl ester
• methyl 3-bromo-benzoate
• methyl-3-bromo-benzoate
• DTXSID6060688
• SY002781
• InChI=1/C8H7BrO2/c1-11-8(10)6-3-2-4-7(9)5-6/h2-5H,1H
• AM20040869
• methyl 3-bromanylbenzoate
• DS-1402
• Benzoic acid, 3-bromo-, methyl ester
• Methyl3-bromobenzoate
• NSC7319
• BCP23071
• Methyl m-bromo benzoate
• B0554
• 618-89-3
• 3Bromobenzoic acid, methyl ester
• Methyl mbromobenzoate
• DTXCID0043139
• DB-002214
• Benzoic acid, 3bromo, methyl ester
• Benzoic acid, mbromo, methyl ester
• 210-569-9
• FM69985

• MDL： MFCD00017777
• Inchi： 1S/C8H7BrO2/c1-11-8(10)6-3-2-4-7(9)5-6/h2-5H,1H3
• InChI Key： KMFJVYMFCAIRAN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)OC)=C1
• BRN： 1940810

Computed Properties

• Exact Mass: 213.96300
• Monoisotopic Mass: 213.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Pale yellow crystals
• Density: 1.5313 (rough estimate)
• Melting Point: 31-33 °C (lit.)
• Boiling Point: 127-128 °C/15 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.5575
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 26.30000
• LogP: 2.23570
• Solubility: Soluble in ether \ ethanol \ ethyl acetate

Methyl 3-bromobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature(BD42519)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 3-bromobenzoate

Methyl 3-bromobenzoate (CAS 618-89-3): Properties, Applications, and Market Insights

Methyl 3-bromobenzoate (CAS 618-89-3) is a versatile organic compound widely used in pharmaceutical synthesis, agrochemical production, and material science. This ester derivative of 3-bromobenzoic acid is characterized by its high purity and excellent stability, making it a valuable intermediate in various chemical processes. With the increasing demand for specialty chemicals in research and industry, methyl 3-bromobenzoate has gained significant attention due to its unique properties and broad applications.

The compound's molecular formula is C₈H₇BrO₂, and it appears as a colorless to pale yellow liquid at room temperature. Its boiling point ranges between 230-235°C, and it has a molecular weight of 215.04 g/mol. One of the key features of methyl 3-bromobenzoate is its solubility profile; it is soluble in organic solvents like ethanol, ether, and acetone but exhibits limited solubility in water. This property makes it particularly useful in organic synthesis where precise control of reaction conditions is required.

In the pharmaceutical industry, methyl 3-bromobenzoate CAS 618-89-3 serves as a crucial building block for the synthesis of various active pharmaceutical ingredients (APIs). Recent studies have highlighted its role in developing anti-inflammatory drugs and central nervous system (CNS) agents. The compound's bromine substituent at the meta position provides unique electronic properties that facilitate specific molecular interactions, making it valuable for drug discovery programs. Researchers are particularly interested in its potential applications for targeted drug delivery systems, a hot topic in modern pharmaceutical research.

The agrochemical sector also benefits from methyl 3-bromobenzoate, where it functions as an intermediate in the production of crop protection agents. With the growing global focus on sustainable agriculture and precision farming, the demand for specialized chemical intermediates like 618-89-3 has seen steady growth. The compound's structural features allow for the development of novel pesticides with improved efficacy and reduced environmental impact, addressing current concerns about ecological sustainability in farming practices.

Material science applications of methyl 3-bromobenzoate include its use in the synthesis of advanced polymers and liquid crystal materials. The aromatic bromine moiety enables cross-coupling reactions that are fundamental to creating high-performance materials with tailored properties. Recent advancements in organic electronics have further increased interest in this compound, particularly for developing organic light-emitting diodes (OLEDs) and photovoltaic materials.

The global market for methyl 3-bromobenzoate (CAS 618-89-3) has shown consistent growth, driven by increasing R&D activities in pharmaceuticals and specialty chemicals. Market analysts note particular demand from Asia-Pacific regions, where the pharmaceutical and agrochemical industries are expanding rapidly. Quality standards for this compound typically require ≥98% purity, with specialized grades available for specific applications. Current research trends focus on developing more efficient synthesis methods for methyl 3-bromobenzoate to meet the growing demand while maintaining cost-effectiveness.

From a safety perspective, proper handling procedures should be followed when working with methyl 3-bromobenzoate. While not classified as hazardous under standard regulations, it's recommended to use appropriate personal protective equipment (PPE) and work in well-ventilated areas. Storage should be in tightly sealed containers away from heat and direct sunlight to maintain product stability. These precautions align with current industry standards for laboratory safety and chemical handling best practices.

Future prospects for methyl 3-bromobenzoate appear promising, with potential applications emerging in green chemistry initiatives and biocatalysis. Researchers are exploring enzymatic methods for its production, which could offer more environmentally friendly synthesis routes. Additionally, its utility in metal-organic frameworks (MOFs) development represents an exciting frontier in materials science. As industries continue to seek specialized chemical solutions, methyl 3-bromobenzoate CAS 618-89-3 is poised to maintain its importance as a valuable chemical intermediate.

For researchers and industry professionals seeking high-quality methyl 3-bromobenzoate, it's essential to source from reputable suppliers who provide comprehensive analytical data and consistent batch-to-batch quality. The compound's versatility ensures its continued relevance across multiple scientific disciplines, from medicinal chemistry to advanced materials development. As innovation in these fields progresses, 618-89-3 will likely find new applications that further demonstrate its value as a multifunctional chemical building block.